Journal Name:Annual Review of Biochemistry
Journal ISSN:0066-4154
IF:27.258
Journal Website:http://www.annualreviews.org/journal/biochem
Year of Origin:1932
Publisher:Annual Reviews Inc.
Number of Articles Per Year:40
Publishing Cycle:Annual
OA or Not:Not
Annual Review of Biochemistry ( IF 27.258 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.scitotenv.2023.165457
Wastewater surveillance for severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) has been used to monitor trends in SARS-CoV-2 prevalence in a community without being influenced by clinical testing resources or healthcare-seeking behaviors. Since the rate of mortality from COVID-19 is higher in elderly patients with comorbidities, it is important to protect hospitalized patients from nosocomial infections caused by SARS-CoV-2. SARS-CoV-2 dissemination within a hospital ward was mostly mediated by healthcare workers (HCWs) and patients. HCWs need to understand the occurrence of COVID-19 and reflect this in their infection control measures. The aim of the present study was to determine the potential of SARS-CoV-2 RNA in wastewater as a leading indicator of confirmed COVID-19 cases at a university hospital. The trend of the geometric mean RNA concentrations in wastewater collected in Sapporo corresponded well with that of the number of newly confirmed COVID-19 cases at Hokkaido University Hospital between February 15, 2021 and February 26, 2023 (Pearson's r = 0.8823, p < 0.0001). Our results showed that monitoring SARS-CoV-2 RNA in municipal wastewater was useful for estimating the number of COVID-19 patients in healthcare facilities in the city.
Annual Review of Biochemistry ( IF 27.258 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.scitotenv.2023.165765
Growing demands for watershed nitrogen (N) removal have called attention to abundant small bodies of water such as ponds, which have long been heralded as efficient storage and processing systems. Although pond conservation, restoration, and creation have been widely implemented to mitigate N pollution, information is limited regarding the impact of size—that is, whether N removal potential and efficiency are dependent upon pond size. We investigated the dynamics of N removal rates in 56 ponds from a hilly watershed by studying their bimonthly N2 concentrations and fluxes. Our results showed that smaller ponds performed better in net N removal. This can be discerned from the areal N2 fluxes, which were the highest in small ponds (< 4, 000 m2). The corresponding N2 fluxes (4.73 ± 4.53 mmol N2 m−2 d−1) were 2 to 14 times greater than those observed in larger ponds. The N removal efficiency, a metric used to describe the portions of the substrates released as N2, was also significantly higher in the small ponds (~8.7 %) than in the larger ponds (~5.0 %). Further regression analysis showed that both areal N2 flux and N removal efficiency were negatively correlated with pond area. The underlying mechanisms behind the size effects of N removal could be attributed to small ponds having larger sediment contact area to water volume ratios. Thus, smaller ponds allow more opportunities for N to interact with bioactive sediments than larger ponds. Overall, our findings contribute to the understanding of the distal role of pond size in affecting N removal. This research also provides a strong rationale for considering the effects of system size when implementing management practices dedicated to maximizing N removal.
Annual Review of Biochemistry ( IF 27.258 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.scitotenv.2023.165766
Enhanced weathering (EW) of (ultra)mafic rocks is widely considered as a promising option for carbon dioxide removal (CDR). However, accurately measuring its CDR potential remains unavailable due to sluggish weathering process. Previous models have estimated annual CDR potentials ranging from 1 to 95 Gt by 2100, with the maximum significantly exceeding the anthropogenic CO2 emissions in 2021 (approximately 41 Gt). This raises concerns that a misconception may arise, suggesting active mitigations of CO2 emissions might not be necessary. Herein, we address this issue by partitioning the CDR potential of EW into two components, flow-through and non-flow-through processes, and develop an experimentally-calibrated model to reduce discrepancies between previous theoretical and experimental weathering rates. Our model estimates the upper bound of CDR potentials to be 0.22 (±0.16) Gt annually and 17 (±13) Gt cumulatively by 2100, thereby emphasizing the significance and urgency to advance ultra-enhanced weathering strategies.
Annual Review of Biochemistry ( IF 27.258 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.scitotenv.2023.165714
Microplastics (MPs) in sewage pose significant threats to aquatic system. Surface flow wetland (SFW) is a common natural wetland type, and is also used as a cheap and easy-to-build sewage treatment system for small and scattered settlements. However, seasonal variation patterns of MPs in sewage removed by SFW are still limited. Therefore, a field investigation was conducted in an SFW that has been operated for 17 years. The concentration of microplastics in the influent of the SFW (CMPs, in) ranged from 56 ± 6 to 250 ± 14 items L−1. The dominant plastic types were fibers and polyethylene terephthalate (PET). CMPs, in were high in summer and winter, significantly related to the seasonal dressing habits. The removal efficiencies of MPs in SFW were 48.03–92.32 % in different seasons, and the mechanisms of MP removal were different with traditional pollutants. Before flowing out occasionally or by heavy precipitation, MPs were primarily trapped in the SFW and underwent certain oxidation. Simulation experiments demonstrated that 47.5–92.9 % of MPs would be trapped in the SFW, and plants would significantly enhance the trapping capacities. This study sheds light on the seasonal variation characteristics and patterns of MPs in actual sewage, and clarifies the fate of MPs in a long-term operation SFW.
Annual Review of Biochemistry ( IF 27.258 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.scitotenv.2023.165829
High-resolution CO2 emission inventories are essential to accurately assess spatiotemporal patterns of carbon emissions, analyze factors affecting carbon emissions, and develop sound emission reduction policies. The top-down approach is often used to map CO2 emissions from energy consumption due to its simplicity. However, the spatial proxy variables commonly used in this method, such as nighttime light (NL), land use, and population, are difficult to reflect the spatial distribution of CO2 emissions from large point sources. Therefore, this study uses the active fire product provided by Visible Infrared Imaging Radiometer Suite (VIIRS) sensors on Suomi National Polar-Orbiting Partnership (Suomi-NPP) satellite to extract the location of industrial heat sources in China, and then develops an improved CO2 emission estimation model by integrating industrial heat sources, Global Energy Monitor (GEM) power plant location and nighttime lights. The model is used to map CO2 emissions from energy consumption at a resolution of 1 km*1 km from 2012 to 2019 in China. It is found that the overall accuracy of the model is greatly improved at the provincial level, the R2 value is >0.75, and RMSE is distributed in 40–110 Mt. At the grid level, the improved model allocates more carbon emissions to the grid where the point source is located, which makes the spatial distribution of CO2 emissions more reasonable.
Annual Review of Biochemistry ( IF 27.258 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.scitotenv.2023.165710
Inorganic forms of N from sediments and runoff water, among others, remain some of the key sources of pollution of water bodies. However, the release of NH4+-N from sediment to water can be effectively reduced by biochar coverage due to high adsorption capacity, unlike NO3—N, where biochar has a low affinity. The feasibility of biochar coverage to abate NO3−-N release needs to be evaluated. This study collected four sediments from Lake Taihu (China). Three types of biochar pyrolyzed from ordinary wastes, coconut shell (coBC), algal and excess sludge, were prepared to cover them and were incubated for 90 days. Results showed that the terminal total nitrogen (TN) and NO3−-N concentrations decreased from 5.35 to 2.31–3.04 mg/L, 3.05 to 0.34–1.11 mg/L, respectively. CoBC coverage showed the best performance for reducing NO3−-N release flux from 26.99 ± 0.19 to 9.30 ± 0.02 mg/m2·d (63.6 %). Potential denitrifiers, such as Flavobacterium and Exiguobacterium, were enriched in the biochar-coverage layer, and the absolute abundance of N-related functional genes (narG, nirS, nosZ and anammox) was increased by 1.76–4.21 times (p < 0.05). Jar tests by 15N isotope labeling further indicated that biochar addition increased the denitrification and anammox rates by 53.5–83.4 %. Experiments combining exogenous organic‑carbon addition and 15N labeling demonstrated that biochar's key role was regulating organic matter's bioavailability. Analysis with partial least square path modeling (PLS-PM) implied biochar with higher adsorption enhanced the denitrification and anammox processes in sediments via modifying the niche with suitable DOC, TN, and pH. This study suggested that biochar coverage could effectively abate NO3−-N release from sediments by affecting the denitrification and anammox processes.
Annual Review of Biochemistry ( IF 27.258 ) Pub Date: 2023-07-24 , DOI:
10.1016/j.scitotenv.2023.165699
Cadmium (Cd) is a hazardous environmental heavy metal with a prolonged biological half-life. Due to the main route of foodborne exposure, the intestinal tract is particularly vulnerable to Cd-induced toxicity. However, the chronic toxicity and underlying mechanisms of Cd in intestinal diseases, including colorectal cancer (CRC), still remain vague. Herein, we aim to investigate the long-term effects of Cd exposure on CRC development and the key signaling event. Our findings indicate that chronic and low-dose exposure to Cd promoted the invasion and metastasis capability of CRC cells in vitro and in mice, with a marginal increase in cell growth. The expression of cell junction-related genes was down-regulated while those molecules that facilitate cell mobility were significantly increased by Cd exposure. Epidermal growth factor receptor (EGFR) signaling was identified to play the dominant role in Cd-promoted CRC metastasis. Interestingly, Cd activated EGFR in a non-canonical manner that exhibited distinct signaling dynamics from the canonical ligand. In contrast to EGF, which induced transient EGFR signaling and ERK activation, Cd promoted sustained EGFR signaling to trigger Akt/mTOR cascade. The unique signaling dynamics of EGFR induced by Cd provoked responses that preferably enhanced the metastatic capacity rather than the growth. Furthermore, blockade of EGFR abrogated the promoting effects of Cd on the liver metastasis of CRC cells. In conclusion, this study provides a better understanding of the long-term influences of environmental Cd on CRC metastasis and reveals the unique EGFR signaling dynamics induced by Cd exposure.
Annual Review of Biochemistry ( IF 27.258 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.scitotenv.2023.165779
Understanding the temporal behaviors of naturally occurring radioactive materials is important for safeguarding groundwater as a secure water resource for drinking, agriculture, and industry usage. This study reports the vertical profiles of 238U concentration and 222Rn activity and the management of in situ monitoring systems during intensive field sampling of a national groundwater-monitoring borehole for seven years (2015–2021). The aim was to capture the seasonal characteristics of the 238U concentrations and 222Rn activity. Both factors were low in the rainy season and high in the winter season, reflecting the dilution effect of rainfall recharge. The 238U and 222Rn behaviors were associated with water–rock interactions of calcite dissolution in fracture zones filled with carbonate minerals. Furthermore, multilayer perceptron models estimated the 238U concentration and 222Rn activity with reasonable regression and classification accuracy. Hydrometeorological indicators (temperature and groundwater-level fluctuations) were more important estimators of 238U concentration and 222Rn activity than geochemical process indicators. The regression accuracy performance was higher at deeper sampling depths, where seasonality in the 238U and 222Rn behaviors dominated. From the predicted distributions of 238U concentrations and 222Rn activities, we could estimate the ranges of 238U concentrations and 222Rn activities emerging from groundwater boreholes. High exposure threats from 238U and 222Rn during groundwater usage were found in the winter season. When the multilayer perceptron models use the entire in situ monitoring data at refined temporal resolution, we can quickly determine the naturally occurring radioactive materials and further develop the national groundwater-monitoring borehole equipped with the in-situ monitoring system, supplementing the occasionally obtained field-measurement data.
Annual Review of Biochemistry ( IF 27.258 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.scitotenv.2023.165723
Coagulation-flocculation-sedimentation (CFS) system has been identified as one of the favored treatment technique in water/wastewater treatment systems and hence, it is crucial to comprehend the efficacy of different coagulants used in removing microplastics (MPs) from aqueous matrices. Henceforth, this study critically reviews the recent progress and efficacy of different coagulants used to date for MPs removal. This includes laboratory and field-scale studies on inorganic and organic coagulants, as well as laboratory-scale studies on natural coagulants. Inorganic and organic coagulants have varying MPs removal efficiencies such as: Fe/Al-salts (30 %–95 %), alum (99 %), and poly aluminum chloride (13 %–97 %), magnesium hydroxide (84 %), polyamine (99 %), organosilanes (>95 %), and polyacrylamide (85 %–98 %). Moreover, studies have highlighted the use of natural coagulants, such as chitosan, protein amyloid fibrils, and starch has shown promising results in MPs removal with sevral advantages over traditional coagulants. These natural coagulants have demonstrated high MPs removal efficiencies with chitosan-tannic acid (95 %), protein amyloid fibrils (98 %), and starch (>90 %). Moreover, the MPs removal efficiencies of natural coagulants are compared and their predominant removal mechanisms are determined. Plant-based natural coagulants can potentially remove MPs through mechanisms such as polymer bridging and charge neutralization. Further, a systematic analysis on the effect of operational parameters highlights that the pH affects particle surface charge and coagulation efficiency, while mixing speed affects particle aggregation and sedimentation. Also, the optimal mixing speed for effective MPs removal depends on coagulant type and concentration, water composition, and MPs characteristics. Moreover, this work highlights the advantages and limitations of using different coagulants for MPs removal and discusses the challenges and future prospects in scaling up these laboratory studies for real-time applications.
Annual Review of Biochemistry ( IF 27.258 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.scitotenv.2023.165735
The use of reclaimed water for irrigation is an option that is becoming increasingly widespread to alleviate water scarcity and to cope with drought. However, reclaimed water, if used for irrigation, may introduce Contaminants of Emerging Concern (CECs) into the agroecosystems, which may be taken up by the crops and subsequently enter the food chain. The number of CECs is steadily increasing due to their continuous introduction on the market for different uses. There is an urgent need to draw up a short list of potential high priority CECs, which are substances that could be taken up by plants and accumulated in food produce, and/or that could have negative effects on human health and the environment. This review presents and discusses the approaches developed to prioritize CECs when reclaimed water is (re-)used for irrigation. They are divided into quantitative methodologies, which estimate the risk for environmental compartments (soil and water), predators and humans through equations, and qualitative methodologies, which are instead conceptual frameworks or procedures based on the simultaneous combination of data/information/practices with the judgment of experts. Three antibiotics (erythromycin, sulfamethoxazole and ciprofloxacin), one estrogen (17-α ethinylestradiol) and one analgesic (ibuprofen) were found on at least two priority lists, although comparison among studies is still difficult. The review remarks that it is advisable to harmonize the different methodologies in order to identify the priority CECs to include in monitoring programs in reclaimed water reuse projects and to ensure a high level of protection for humans and the environment.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
生物1区 | BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
0.60 | 261 | Science Citation Index Science Citation Index Expanded | Not |
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